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Accurate residue analysis is foundational. The following table summarizes a validated HPLC-MS/MS

method suitable for crops like cucumbers [1].

Aspect Protocol Details

Application Determination of trifloxystrobin and its metabolite (trifloxystrobin acid) in
cucumbers.

Extraction Use acidified acetonitrile (2% acetic acid, v/v) [1].

Cleanup Employ primary secondary amine (PSA) and graphitized carbon black (GCB)

sorbents [1].

Quantification High-performance liquid chromatography-tandem mass spectrometry (HPLC-
MS/MS) [1].

Method Recovery rates: 85-103%; Relative Standard Deviation (RSD): < 4.8% [1].

Performance

Residue Dynamics and Dietary Risk Assessment
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Understanding how residues dissipate in the field and assessing human exposure risk is crucial for designing

mitigation strategies.

Residue Dissipation Data: A study on tomatoes applied a formulation of triflexystrebin and tebuconazole.
The average initial deposits of trifloxystrobin were 0.40 and 0.76 mg/kg for single and double doses,
respectively. The compound degraded rapidly, with a half-life of 1.39 to 1.94 days, indicating it does not

persist long in the crop under these conditions [2].

Dietary Risk Assessment: A 2025 study on cucumbers from 12 regions in China provides a robust risk
assessment model. At 3 days after treatment, the terminal residues of trifloxystrobin and its acid metabolite

were found to be in the range of <0.01 to 0.013 mg/kg [1].

¢ Risk Assessment Method: A chronic dietary risk assessment was conducted using a probabilistic
model. The Risk Quotient (RQc) is a key metric, where a value below 100% indicates acceptable
risk.

¢ Findings: The study concluded an acceptable chronic risk (RQc < 2.476%) for the Chinese
population across different demographics. However, it noted that children might be a higher-risk
group requiring more research [1].

Frequently Asked Questions (FAQSs)

Q1: What is the definition of "residue" for trifloxystrobin in regulatory enforcement? The enforcement
residue definition can vary. For many plant commodities, it is defined as the parent trifloxystrobin alone.
However, for dietary risk assessment, it often includes its major metabolites, commonly the sum of
trifloxystrobin and its acid metabolite (CGA 321113) [3] [4]. Always check the specific regulations of

your target region.

Q2: What is the environmental fate of trifloxystrobin and how does it impact non-target organisms?
Trifloxystrobin can enter water bodies through runoff. It is highly toxic to aquatic organisms, with studies
showing it can induce developmental toxicity, oxidative stress, and metabolic disturbances in zebrafish at
environmental concentrations (pg/L level) [5]. This necessitates careful management to prevent

environmental contamination.

Q3: Are there other effective chemical options for disease control that might have lower residue

profiles? Chemical groups like strobilurins (e.g., azoxystrobin) and triazoles (e.g., tebuconazole) are
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widely used. Furthermore, plant defense inducers such as acibenzolar-S-methyl (ASM) offer an alternative
strategy by activating the plant's own systemic acquired resistance (SAR), potentially reducing reliance on

traditional fungicides [6].

Experimental Protocols & Workflows

To support your experimental design, here are generalized workflows for residue trials and analysis based on

the cited studies.

Diagram: Field Trial and Residue Analysis Workflow
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Field Trial Phase
Design Field Trials
(Follow GAP, multiple locations)
Apply Fungicide
(Max recommended dose, 2 sprays)

Collect Samples
(At PHI: 3, 5, 7 days after last application)

Laboratory Avnalysis Phase
Sample Homogenization
(Chop and quartering method)
Residue Extraction
(Acidified acetonitrile)
Sample Cleanup
(PSA and GCB sorbents)
Instrumental Analysis
(HPLC-MS/MS Quantification)

Data & Riskl Assessment
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(Calculate Terminal Residues)
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(Use probabilistic model)
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Troubleshooting Common Experimental Issues

Issue Possible Cause Solution

Low recovery rates Inefficient extraction or Ensure the use of acidified acetonitrile and

during analysis. cleanup. optimize the amount of PSA/GCB sorbents [1].
High background Matrix interference. The cleanup step with PSA and GCB s critical for
noise in HPLC- reducing matrix effects in food samples [1].
MS/MS.

Residues above Application dose too high  Adhere to Good Agricultural Practices (GAP), use
Maximum Residue or pre-harvest interval the minimum effective dose, and extend the pre-
Limit (MRL). too short. harvest interval based on dissipation studies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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